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Compound of Interest

Compound Name: 1-Bromononane

Cat. No.: B048978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Nonyl bromide, also known as 1-bromononane, is a linear alkyl halide with the chemical

formula C₉H₁₉Br. It serves as a crucial intermediate and reagent in a multitude of organic

syntheses, including the formation of Grignard reagents, nucleophilic substitution reactions,

and the synthesis of various pharmaceuticals and other specialty chemicals. A thorough

understanding of its physical properties is paramount for its effective and safe use in research

and development, particularly within the pharmaceutical industry where precision and safety

are critical. This technical guide provides a comprehensive overview of the key physical

properties of n-nonyl bromide, detailed experimental protocols for their determination, and a

workflow for a common experimental procedure.

Core Physical Properties of n-Nonyl Bromide
The physical characteristics of n-nonyl bromide are essential for predicting its behavior in

various chemical processes, for purification, and for ensuring safe handling and storage. The

following table summarizes the key physical properties of this compound.
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Property Value Reference(s)

Molecular Formula C₉H₁₉Br [1]

Molecular Weight 207.15 g/mol [1]

Appearance Colorless transparent liquid [1]

Density 1.084 g/mL at 25 °C [1]

Boiling Point 201 °C [1]

Melting Point -29 °C [1]

Refractive Index (n²⁰/D) 1.454 [1]

Solubility
Immiscible in water. Miscible

with alcohol and ether.
[1]

Flash Point 194 °F (90 °C) [1]

Vapor Pressure 0.158 mmHg at 25 °C [1]

Experimental Protocols for Determination of
Physical Properties
Accurate determination of the physical properties of n-nonyl bromide is essential for its

characterization and use in sensitive applications. The following are detailed methodologies for

key experiments.

Determination of Boiling Point (Thiele Tube Method)
The boiling point is a fundamental physical property that indicates the temperature at which a

liquid's vapor pressure equals the surrounding atmospheric pressure.

Materials:

Thiele tube

Thermometer (calibrated)
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or silicone oil

Stand and clamp

Procedure:

Fill the Thiele tube with mineral or silicone oil to a level just above the side arm.

Add a small amount (approximately 0.5 mL) of n-nonyl bromide to the small test tube.

Place the capillary tube, with its sealed end facing upwards, into the test tube containing the

n-nonyl bromide.

Attach the test tube to the thermometer using a rubber band or a small piece of wire,

ensuring the bulb of the thermometer is level with the bottom of the test tube.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is

above the sample but below the opening of the test tube.

Gently heat the side arm of the Thiele tube with a small flame or a heating mantle. The

design of the Thiele tube promotes convection currents, ensuring uniform heating of the oil

bath.

As the temperature rises, a stream of bubbles will begin to emerge from the open end of the

capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube. Record this temperature.
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Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance and is a useful parameter for identification

and purity assessment.

Materials:

Pycnometer (a specific gravity bottle with a known volume)

Analytical balance (accurate to ±0.0001 g)

n-Nonyl bromide

Distilled water (for calibration)

Acetone (for cleaning and drying)

Temperature-controlled water bath

Procedure:

Thoroughly clean the pycnometer with distilled water and then acetone, and dry it

completely.

Accurately weigh the empty, dry pycnometer on the analytical balance and record its mass

(m₁).

Fill the pycnometer with distilled water and place it in a temperature-controlled water bath set

to a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

Carefully insert the stopper, allowing excess water to escape through the capillary. Dry the

outside of the pycnometer and weigh it. Record the mass (m₂).

Empty the pycnometer, clean it with acetone, and dry it thoroughly.

Fill the pycnometer with n-nonyl bromide and allow it to equilibrate to the same temperature

in the water bath.
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Insert the stopper, wipe the exterior dry, and weigh the filled pycnometer. Record the mass

(m₃).

The density of n-nonyl bromide (ρ_sample) can be calculated using the following formula:

ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at

the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)
The refractive index measures how light bends as it passes through a substance and is a

highly sensitive physical property used for identification and purity verification.

Materials:

Abbe refractometer

n-Nonyl bromide

Dropper or pipette

Lens paper

Ethanol or acetone (for cleaning)

A constant temperature water circulator

Procedure:

Turn on the light source of the Abbe refractometer.

Clean the prism surfaces with a soft lens paper moistened with ethanol or acetone and allow

them to dry completely.

Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Using a dropper, place a few drops of n-nonyl bromide onto the surface of the lower prism.

Close the prisms firmly. The liquid should spread evenly between them.
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If the refractometer is connected to a constant temperature water circulator, ensure the

desired temperature (e.g., 20 °C) is stable.

Look through the eyepiece and turn the coarse adjustment knob until the field of view is

divided into a light and a dark section.

Turn the fine adjustment knob to bring the dividing line into sharp focus.

If a color fringe is visible at the borderline, turn the chromaticity adjustment knob until the

borderline becomes a sharp, colorless line.

Adjust the scale so that the sharp borderline is exactly on the crosshairs in the eyepiece.

Read the refractive index value from the scale. Record the temperature of the measurement.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for a Grignard reaction, a common

application of n-nonyl bromide in organic synthesis.

Start Assemble Dry Glassware
(Round-bottom flask, condenser, addition funnel)

Add Magnesium Turnings
and Dry Ether to Flask

Add n-Nonyl Bromide
in Dry Ether to Addition Funnel

Initiate Reaction
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Reflux the Mixture
(e.g., 1 hour after addition)

Cool the Reaction Mixture
to Room Temperature

Quench Reaction
(e.g., with dilute acid) Perform Liquid-Liquid Extraction Dry Organic Layer

(e.g., with anhydrous MgSO₄)
Purify Product

(e.g., Distillation or Chromatography) End

Click to download full resolution via product page

Caption: Workflow for a Grignard Reaction using n-Nonyl Bromide.

Safety and Handling
n-Nonyl bromide is an irritant to the eyes, respiratory system, and skin.[1] It is essential to

handle this chemical in a well-ventilated fume hood. Appropriate personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all

times. Avoid inhalation of vapors and contact with skin and eyes.[1] Store in a cool, dry place

away from strong oxidizing agents and strong bases.[1] In case of a spill, absorb with an inert

material and dispose of it according to local regulations.
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Disclaimer: This document is intended for informational purposes for qualified professionals. All

laboratory work should be conducted with appropriate safety precautions and in accordance

with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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